2-Methyl-N-[2-(naphthalen-1-yl)ethyl]benzamide
Overview
Description
2-Methyl-N-[2-(naphthalen-1-yl)ethyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as A-967079 and has been found to have several interesting properties that make it a promising candidate for further investigation.
Scientific Research Applications
Colorimetric Sensing
Research on benzamide derivatives, including compounds similar to 2-Methyl-N-[2-(naphthalen-1-yl)ethyl]benzamide, has shown their application in colorimetric sensing. A study demonstrated that certain benzamide compounds could exhibit a color transition in response to fluoride anions, suggesting their potential in detecting fluoride anion in solutions (Younes et al., 2020).
Anticancer Evaluation
Benzamide derivatives have been evaluated for their anticancer properties. A study involving 2-(naphthalen-1-ylmethyl)-1H-benzimidazole, a compound related to 2-Methyl-N-[2-(naphthalen-1-yl)ethyl]benzamide, showed potential anticancer activity in vitro against various cancer cell lines (Salahuddin et al., 2014).
Kinetic Analysis in Multicomponent Reactions
The kinetics of multi-component reactions involving benzamide derivatives have been studied. These studies provide insights into the reaction mechanisms and rates, which are crucial for understanding and optimizing the synthesis of such compounds (Darijani et al., 2020).
Antibacterial Agents
Benzamide compounds, including those structurally related to 2-Methyl-N-[2-(naphthalen-1-yl)ethyl]benzamide, have been researched for their antibacterial properties. Studies have shown that certain benzamide derivatives can act as potent antibacterial agents (Abbasi et al., 2015).
CNS D-2 Dopamine Receptor Imaging
Some benzamide analogues have been developed for imaging CNS D-2 dopamine receptors. These studies provide valuable information for developing new imaging agents for neurological studies (Murphy et al., 1990).
properties
IUPAC Name |
2-methyl-N-(2-naphthalen-1-ylethyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO/c1-15-7-2-4-11-18(15)20(22)21-14-13-17-10-6-9-16-8-3-5-12-19(16)17/h2-12H,13-14H2,1H3,(H,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXGKSYYNMQYQKT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NCCC2=CC=CC3=CC=CC=C32 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30660797 | |
Record name | 2-Methyl-N-[2-(naphthalen-1-yl)ethyl]benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30660797 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1093070-13-3 | |
Record name | 2-Methyl-N-[2-(naphthalen-1-yl)ethyl]benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30660797 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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